Cas no 59203-01-9 (Benzenesulfinic acid,4-methyl-, methyl ester, [S(S)]-)
59203-01-9 structure
Product Name:Benzenesulfinic acid,4-methyl-, methyl ester, [S(S)]-
CAS No:59203-01-9
MF:C8H10O2S
MW:170.228801250458
CID:366545
PubChem ID:18521
Update Time:2025-04-19
Benzenesulfinic acid,4-methyl-, methyl ester, [S(S)]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfinic acid,4-methyl-, methyl ester, [S(S)]-
- METHYL P-TOLYL SULFONE
- Methyl mmdpohqc
- 3185-99-7
- 1-Methanesulfonyl-4-methyl-benzene
- Methyl p-tolyl sulphone
- CCG-49782
- HMS1527I11
- 1-Methyl-4-(methyl-sulphonyl)benzene
- EN300-295475
- 59203-01-9
- SY002922
- SR-01000639213-1
- Sulfone, methyl p-tolyl
- 4-methanesulfonyl-1-methyl-benzene
- p-Tolyl methyl sulfone
- Ts-Me
- J-521718
- BRD-K92730216-001-01-4
- AE-095/31500059
- METHYL 4-TOLYLSULFONE
- NSC2722
- (p-Tolylsulfonyl)methane
- AC-18789
- W-106873
- EINECS 221-682-8
- methyl-(4-methylphenyl)sulphone
- MFCD00014742
- UNII-TG77SM513A
- FS-1023
- NS00029185
- Benzene, 1-methyl-4-(methylsulfonyl)-
- P-METHYLSULFONYLTOLUENE
- Maybridge4_002299
- CHEMBL1088935
- FT-0628801
- InChI=1/C8H10O2S/c1-7-3-5-8(6-4-7)11(2,9)10/h3-6H,1-2H
- methyl-p-toluene sulfonate
- 4-(Methylsulfonyl)toluene
- p-(methylsulfonyl)toluene
- D70958
- NCGC00176705-01
- Methyl (S)-p-toluenesulfinate
- 4-(methylsulphonyl)toluene
- M0842
- NSC-2722
- p-tolylmethylsulphone
- NSC29038
- CS-0117038
- 4-methylsulfonyltoluene
- TG77SM513A
- Methyl 4-tolyl sulfone
- 2-Benzoxazolemethanaminehydrochloride
- 1-methyl-4-methylsulfonyl-benzene;Methyl p-Tolyl Sulfone
- p-(Methylsulphonyl)toluene
- DTXSID6075229
- 4-(Methylsulfonyl)toluene, 97%
- SCHEMBL12807
- Methyl p-tolylsulfone
- 1-Methyl-4-(methylsulfonyl)benzene
- 1-Methansulfonyl-4-methylbenzene
- 1-Methyl-4-(methylsulfonyl)benzene #
- NSC-29038
- NSC 2722
- NSC 29038
- 1-methyl-4-methylsulfonylbenzene
- Methylp-TolylSulfone
- SCHEMBL9541106
- AKOS000352549
- 1-methanesulfonyl-4-methylbenzene
- FT-0695828
- Q27289950
- 4-METHYLPHENYL METHYL SULFONE
- A821032
-
- MDL: MFCD00014742
- Inchi: 1S/C8H10O2S/c1-7-3-5-8(6-4-7)11(2,9)10/h3-6H,1-2H3
- InChI Key: YYDNBUBMBZRNQQ-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC(C)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 170.04000
- Monoisotopic Mass: 170.04015073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- Melting Point: 85-89 °C(lit.)
- PSA: 42.52000
- LogP: 2.47930
Benzenesulfinic acid,4-methyl-, methyl ester, [S(S)]- Security Information
- Hazard Statement: Flammable
- WGK Germany:1
- Hazard Category Code: 22-37/38-41
- Safety Instruction: S26; S36
-
Hazardous Material Identification:
- Safety Term:S26-S36
- Risk Phrases:R22; R37/38; R41
Benzenesulfinic acid,4-methyl-, methyl ester, [S(S)]- Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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